2-(Methylamino)-N-(2-pyridinylmethyl)acetamide hydrochloride
Overview
Description
2-(Methylamino)-N-(2-pyridinylmethyl)acetamide hydrochloride, also known as MPAH, is a synthetic compound that has been used in a variety of scientific research applications. This compound is a derivative of pyridine and has a wide range of biochemical and physiological effects. It is a potent inhibitor of several enzymes and has been used to study the effects of these enzymes on various biological processes.
Scientific Research Applications
Synthesis and Chemical Properties
- Chemical Synthesis and Reactions : Acetals of lactams, including compounds similar to 2-(methylamino)-N-(2-pyridinylmethyl)acetamide hydrochloride, react with enamino diketones to yield cyclic dienediamines, which have diverse chemical applications (Shanazarov et al., 1987).
- Applications in Material Science : Novel N-substituted 2-(diphenylthiophosphoryl)acetamides ligands, which have structural similarities, have been studied for extracting Pd(II) ions from HCl solutions, demonstrating potential in material recovery and purification processes (Turanov et al., 2017).
Biomedical Research
- Chemosensor Development : A chemosensor comprising of a structure similar to 2-(methylamino)-N-(2-pyridinylmethyl)acetamide has been synthesized for detecting Zn2+ ions in living cells and aqueous solutions. This highlights its potential application in biomedical and environmental monitoring (Park et al., 2015).
- Neurotoxin Synthesis : Similar compounds like 2-amino-3-([15N]-methylamino)propanoic acid have been synthesized for studying neurotoxins, suggesting potential applications in neurological research (Hu & Ziffer, 1990).
properties
IUPAC Name |
2-(methylamino)-N-(pyridin-2-ylmethyl)acetamide;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O.ClH/c1-10-7-9(13)12-6-8-4-2-3-5-11-8;/h2-5,10H,6-7H2,1H3,(H,12,13);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOFZKFXLLYEMJM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC(=O)NCC1=CC=CC=N1.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.